Cas no 1267115-31-0 (3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile)

• Product Name: 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile
• CAS No: 1267115-31-0
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• CID: 5558813
• Update Time: 2025-10-25

3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]methyl]-
• 3-((4-(Hydroxymethyl)-1h-1,2,3-triazol-1-yl)methyl)benzonitrile
• 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile

• Inchi： 1S/C11H10N4O/c12-5-9-2-1-3-10(4-9)6-15-7-11(8-16)13-14-15/h1-4,7,16H,6,8H2
• InChI Key： WUMIVROYLBXDKM-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CN2C=C(CO)N=N2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile

Introduction to 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile (CAS No. 1267115-31-0)

3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1267115-31-0, this molecule represents a unique structural framework that combines a benzonitrile moiety with a triazolyl group substituted at the 4-position by a hydroxymethyl group. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a subject of extensive study in drug discovery and development.

The benzonitrile group, characterized by its -C≡N substituent, is well-known for its role in various pharmacophores due to its ability to interact with biological targets through hydrogen bonding and π-stacking interactions. In contrast, the triazolyl moiety is a heterocyclic ring system that enhances the compound's solubility and metabolic stability, which are critical factors in pharmaceutical design. The hydroxymethyl group at the 4-position of the triazole ring introduces polarity and potential sites for further derivatization, enabling the creation of analogs with tailored biological profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile interacts with biological systems. Studies suggest that this compound exhibits promising binding affinity to certain enzymes and receptors, making it a potential lead for developing novel therapeutic agents. For instance, its structural motif has been hypothesized to mimic natural substrates or inhibitors of interest in oncology and inflammatory diseases.

The synthesis of 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the triazolyl ring typically employs cycloaddition reactions between azides and alkynes, while the hydroxymethylation step demands careful selection of reagents to avoid unwanted side products. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for further investigation.

In vitro studies have begun to unravel the pharmacological potential of 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile. Initial assays indicate that it may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its ability to cross cell membranes suggests potential applications in central nervous system (CNS) drug delivery. Researchers are exploring derivatives of this compound that could enhance its bioavailability while maintaining or improving its therapeutic efficacy.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile. By analyzing large datasets of molecular structures and their biological activities, computational models can predict how modifications to this compound might affect its potency and selectivity. This approach has already led to novel analogs with enhanced pharmacokinetic profiles, demonstrating the value of interdisciplinary collaboration between chemists and bioinformaticians.

The future direction of research on 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile includes exploring its role in preclinical models to validate its therapeutic potential. Preclinical studies will assess toxicity profiles and dosing regimens necessary for transitioning into human trials. Meanwhile, structural optimization efforts will focus on improving solubility and reducing off-target effects through rational design or high-throughput screening methodologies.

The versatility of functional groups in 3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile also opens avenues for applications beyond traditional pharmaceuticals. For example, its unique electronic properties make it a candidate for use in materials science as a building block for organic semiconductors or luminescent dyes. Such interdisciplinary applications underscore the broad utility of this compound and highlight the importance of maintaining open-mindedness in chemical research.

In conclusion,3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile (CAS No. 1267115-31-0) represents a compelling subject for medicinal chemistry investigations due to its structural complexity and promising biological activities. As research continues to uncover new therapeutic applications and synthetic methodologies,this compound will likely remain at forefrontof drug discovery efforts aimed at addressing unmet medical needs worldwide.